Cas no 5821-59-0 (2,3-Dihydro-1H-phenalene-1,3-dione)

• Product Name: 2,3-Dihydro-1H-phenalene-1,3-dione
• CAS No: 5821-59-0
• Molecular Formula: C₁₃H₈O₂
• Molecular Weight: 196.20142
• CID: 383326
• PubChem ID: 79896

2,3-Dihydro-1H-phenalene-1,3-dione Properties

Names and Identifiers

• 1H-Phenalene-1,3(2H)-dione
• 2,3-Dihydro-1H-phenalene-1,3-dione
• phenalene-1,3-dione
• 1.3< 2H> -phenalenedione
• 2,2-dihydrophenalene-1,3-dione
• 2,3-dihydrophenalen-1,3-dione
• 2,3-dihydrophenalene-1,3-dione
• 2H-phenalene-1,3-dione
• 3-hydroxy-1H-phenalen-1-one
• 3-Hydroxy-1-oxo-1H-phenalen
• AC1L2YDI
• AC1Q6NJD
• NCIOpen2_001765
• NSC87590
• SureCN254908
• EINECS 227-397-5
• SCHEMBL254908
• cid_139030
• NSC-87590
• NSC-97257
• AKOS003622735
• NS00047053
• 3-hydroxyphenalen-1-one
• MFCD00099182
• NSC 87590
• NSC 97257
• 3-oxidanylphenalen-1-one
• 3-hydroxy-1-phenalenone
• FT-0691100
• BDBM67442
• 5821-59-0
• DTXSID50973775
• NSC97257

• InChIKey： VTZCFZARCVFOBV-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8O2/c14-11-7-12(15)10-6-2-4-8-3-1-5-9(11)13(8)10/h1-6H,7H2
• SMILES： C1C(=O)C2=CC=CC3=C2C(=CC=C3)C1=O

Computed Properties

• Exact Mass: 196.05244
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 196.052
• Heavy Atom Count: 15
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 2.60890
• PSA: 34.14
• Refractive Index: 1.703
• Boiling Point: 394.1°Cat760mmHg
• Flash Point: 147.7°C
• Density: 1.347

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalanes Phenalanes